4-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-YL]aniline
Overview
Description
“4-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-YL]aniline” is a chemical compound with the molecular formula C15H13N3O. It has a molecular weight of 251.29 . This compound is a solid at room temperature .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a five-membered heterocyclic ring system with an oxygen and two nitrogen atoms . Oxadiazoles possess hydrogen bond acceptor properties owing to electronegativities of nitrogen and oxygen .Physical and Chemical Properties Analysis
“this compound” is a solid at room temperature . It has a molecular weight of 251.29 .Scientific Research Applications
Synthesis and Characterization
The synthesis of 1,3,4-oxadiazole derivatives, including compounds similar to 4-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]aniline, involves multistep reaction schemes starting from readily available materials like benzohydrazide. These compounds are characterized and confirmed using techniques such as FT-IR, ^1H and ^13C NMR, and mass spectral studies. This approach aims to develop novel compounds with potential biological activities (S. Kavitha, K. Kannan, & S. Gnanavel, 2016).
Biological Evaluation
Derivatives of 1,3,4-oxadiazoles, including those with structures related to this compound, have been evaluated for various biological activities. These include antidiabetic, anti-inflammatory, and anticancer activities. Such studies aim to identify novel biologically active compounds that can be further developed into therapeutic agents (S. Kavitha, K. Kannan, & S. Gnanavel, 2016).
Potential Applications in Electroluminescence and Sensing
1,3,4-Oxadiazole derivatives, including those structurally similar to the compound , have shown potential in applications such as electroluminescent materials and anion sensors. These materials exhibit unique properties like fluorescence emission shift upon exposure to specific anions, making them suitable for developing new sensing technologies. Additionally, their use in organic light-emitting diodes (OLEDs) highlights their significance in advancing materials science and technology (Dileep A. K. Vezzu et al., 2010; Chankyu Kwak, Chi-Han Lee, & T. Lee, 2007).
Future Directions
The future directions for “4-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-YL]aniline” and similar compounds could involve further refinement of 1,2,4-oxadiazole as anti-infective agents . The resistance to antibiotics has become a threat to the world in the absence of effective anti-infective therapeutics with the demand for new hybrid drugs acting against resistant microorganisms .
Mechanism of Action
Target of Action
It’s known that 1,2,4-oxadiazoles, a key structural component of this compound, have been synthesized as anti-infective agents with anti-bacterial, anti-viral, and anti-leishmanial activities . The specific targets of these activities are diverse and depend on the exact structure of the compound.
Mode of Action
Compounds with the 1,2,4-oxadiazole moiety are known to interact with their targets through various mechanisms, including energy transfer, charge transfer, molecular re-arrangement, excited state reactions, and diffusion .
Biochemical Pathways
Given the anti-infective properties of 1,2,4-oxadiazoles , it can be inferred that this compound may interfere with the biochemical pathways of infectious agents, leading to their inhibition or destruction.
Result of Action
Based on the known anti-infective properties of 1,2,4-oxadiazoles , it can be inferred that this compound may inhibit the growth of infectious agents or destroy them, leading to the alleviation of the infection.
Action Environment
Factors such as temperature, viscosity, and solvent polarity are known to affect the fluorescence quenching mechanisms of similar compounds .
Properties
IUPAC Name |
4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]aniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N3O/c1-10-2-4-11(5-3-10)14-17-15(19-18-14)12-6-8-13(16)9-7-12/h2-9H,16H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QVFRUVSZEAHUBQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NOC(=N2)C3=CC=C(C=C3)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90589718 | |
Record name | 4-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90589718 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
915922-80-4 | |
Record name | 4-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90589718 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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